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Compound of Interest

Compound Name: Chlorodiisopropylsilane
CAS No.: 2227-29-4
Cat. No.: B1588518
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
Chlorodiisopropylsilane (CDIS), a reactive organosilane compound used in a variety of
chemical syntheses. Given its hazardous properties, a thorough understanding of its
characteristics and the necessary precautions is critical for safe laboratory operations.

Chemical and Physical Properties

Chlorodiisopropylsilane is a flammable and corrosive liquid that reacts with water and other
protic solvents. Its key physical and chemical properties are summarized in the table below.
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Property Value Source(s)
CAS Number 2227-29-4 [1][21[3]
Molecular Formula CeH1sCISi [1][4]
Molecular Weight 150.72 g/mol [1114]
Appearance Colorless liquid [5]

Boiling Point 58-60 °C at 50 mmHg

Density 0.883 g/mL at 25 °C

Refractive Index n20/D 1.429 (lit.)

Flash Point 38 °C (100.4 °F) - closed cup [1]

Reacts with water, alcohols,
Solubility and ammonia. Generally

soluble in organic solvents.

Hazard Identification and Classification

Chlorodiisopropylsilane is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:

Hazard Class Category Hazard Statement

H226: Flammable liquid and

vapor

Flammable Liquids 3

i . o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage

GHS Pictograms:

laalt text

laalt text
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Signal Word: Danger[1]

Reactivity and Decomposition

Chlorodiisopropylsilane is highly reactive, particularly with nucleophilic compounds.
o Reaction with Water (Hydrolysis): CDIS reacts vigorously with water, including moisture in
the air, to produce diisopropylsilanol and hydrogen chloride (HCI). The diisopropylsilanol is

unstable and can condense to form disiloxanes. This reaction is exothermic and the
liberation of corrosive HCI gas presents a significant hazard.[3]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alcohols,
and amines.

A general representation of the hydrolysis and subsequent condensation is depicted below:

Water

(H20) °
%' Hydrog(?_'nc(l;hlorlde
Chlorodiisopropylsilane |+ H20 > Diisopropylsilanol
[(CH3)2CH]2SiHCI [(CH3)2CH]2SiH(OH)

Bis(diisopropylsilyl)oxane
> {[(CH3)2CH]2SiH}20

Click to download full resolution via product page
Caption: Hydrolysis and condensation of Chlorodiisopropylsilane.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling Chlorodiisopropylsilane.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following
provides a general guideline:
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Personal Protective Equipment (PPE)

Respiratory Protection:
Use in a well-ventilated area or with a respirator
(e.g., NIOSH approved organic vapor/acid gas cartridge)
A

>l Body Protection:
Flame-retardant lab coat, chemical apron

Hand Protection:
Chemically resistant gloves (e.g., nitrile, neoprene)

A
Eye Protection:
Chemical safety goggles and face shield
Safe Handling of f ;
Chlorodiisopropylsilane Work Pvractlces

Use non-sparking tools

Ground and bond containers when transferring material
to prevent static discharge

Handle under an inert atmosphere (e.g., nitrogen, argon)
to prevent reaction with moisture

1 Work in a certified chemical fume hood

Click to download full resolution via product page

Caption: PPE and work practice guidelines for Chlorodiisopropylsilane.

Storage

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1588518/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-safety-and-handling-of-chlorodiisopropylsilane
https://www.benchchem.com/product/b1588518/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safety-and-handling-of-chlorodiisopropylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.[2]

o Keep away from heat, sparks, and open flames.[2]

e The storage area should be equipped with appropriate fire suppression equipment.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
Exposure Action

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[2]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[2]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
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o Unsuitable Extinguishing Media: Do NOT use water, as it will react with the material.

e Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and
flash back. Containers may explode when heated. Decomposition products may include
hydrogen chloride and silicon oxides.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2]

Spills and Leaks

o Evacuate the area and eliminate all ignition sources.

» Ventilate the area of the leak or spill.

o Wear appropriate personal protective equipment (PPE).

» Contain the spill with an inert absorbent material (e.g., sand, earth). Do not use combustible
materials like sawdust.

o Collect the absorbed material into a suitable container for disposal.

» Neutralize the residue with a suitable agent (e.g., sodium bicarbonate) if appropriate and
safe to do so.

o Clean the spill area thoroughly.
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Spill or Leak Occurs

Evacuate Area &
Eliminate Ignition Sources

:

Ventilate Area

'

Don Appropriate PPE

l

Contain Spill with
Inert Absorbent

:

Collect Absorbed Material
into a Suitable Container

l

Neutralize Residue
(if safe)

'

Clean Spill Area

Dispose of Waste

According to Regulations

Click to download full resolution via product page

Caption: Emergency workflow for a Chlorodiisopropylsilane spill.
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Toxicological Information

Detailed toxicological studies for Chlorodiisopropylsilane are not readily available in the
public domain. The primary hazards are its corrosive effects.

o Acute Effects: Causes severe skin burns and eye damage upon contact. Inhalation of vapors
or mists can cause respiratory tract irritation and burns. Ingestion can cause severe burns to
the mouth, throat, and stomach.[2][6]

» Chronic Effects: No information was found regarding the long-term health effects of exposure
to Chlorodiisopropylsilane.

Due to the lack of specific data, it should be handled as a highly toxic and corrosive material.

Experimental Protocols

Detailed experimental protocols for the determination of all physical and chemical properties of
Chlorodiisopropylsilane are not publicly available. However, standardized methods are used
for such characterizations.

Representative Protocol for Flash Point Determination (Closed-Cup Method):

A standardized apparatus, such as a Pensky-Martens closed-cup tester, would be used.

A sample of Chlorodiisopropylsilane is placed in the test cup.

The cup is heated at a slow, constant rate.

A small flame is directed into the cup at regular intervals.

The flash point is the lowest temperature at which the vapors above the liquid ignite.

This is a generalized procedure, and specific instrument operating instructions must be
followed.

Disposal Considerations
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Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[2] Contact a licensed professional waste disposal service to dispose
of this material. Contaminated packaging should be treated as the product itself.

Disclaimer: This document is intended for informational purposes only and does not substitute
for a comprehensive safety data sheet (SDS) or a thorough risk assessment conducted by
qualified personnel. Always consult the most up-to-date SDS for Chlorodiisopropylsilane
from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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